Cas no 1443336-52-4 (2-(3,5-dimethoxyphenyl)ethane-1-thiol)

2-(3,5-dimethoxyphenyl)ethane-1-thiol structure
1443336-52-4 structure
Product Name:2-(3,5-dimethoxyphenyl)ethane-1-thiol
CAS No:1443336-52-4
MF:C10H14O2S
MW:198.281961917877
MDL:MFCD22627796
CID:5170350
PubChem ID:91655758
Update Time:2026-03-04

2-(3,5-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethoxyphenyl)ethanethiol
    • 2-(3,5-dimethoxyphenyl)ethane-1-thiol
    • MDL: MFCD22627796
    • Inchi: 1S/C10H14O2S/c1-11-9-5-8(3-4-13)6-10(7-9)12-2/h5-7,13H,3-4H2,1-2H3
    • InChI Key: DQLMHKMPUODIFG-UHFFFAOYSA-N
    • SMILES: C(S)CC1=CC(OC)=CC(OC)=C1

Computed Properties

  • Exact Mass: 198.07145086g/mol
  • Monoisotopic Mass: 198.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 19.5Ų

2-(3,5-dimethoxyphenyl)ethane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB430446-1 g
2-(3,5-Dimethoxyphenyl)ethanethiol
1443336-52-4
1 g
€594.40 2023-07-18
abcr
AB430446-5 g
2-(3,5-Dimethoxyphenyl)ethanethiol
1443336-52-4
5g
€1,373.40 2023-07-18
Enamine
EN300-1868979-0.05g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
0.05g
$707.0 2023-09-18
Enamine
EN300-1868979-0.1g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
0.1g
$741.0 2023-09-18
Enamine
EN300-1868979-0.25g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
0.25g
$774.0 2023-09-18
Enamine
EN300-1868979-0.5g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
0.5g
$809.0 2023-09-18
Enamine
EN300-1868979-1.0g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
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1g
$943.0 2023-06-02
Enamine
EN300-1868979-2.5g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
2.5g
$1650.0 2023-09-18
Enamine
EN300-1868979-5.0g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
5g
$2732.0 2023-06-02
Enamine
EN300-1868979-10.0g
2-(3,5-dimethoxyphenyl)ethane-1-thiol
1443336-52-4
10g
$4052.0 2023-06-02
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